Calcipotriol Impurity D

• CAS No.: 112827-99-3
• Product Name: Calcipotriol Impurity D
• Molecular Formula: C27H40O3
• Molecular Weight: 412.6 g/mol
• IUPAC Name: (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5-cyclopropyl-5-hydroxypent-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• Standard InChI: InChI=1S/C27H40O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h6-7,10,13,17,20,22-26,28-30H,2,4-5,8-9,11-12,14-16H2,1,3H3/b13-6+,19-7+,21-10-/t17-,22-,23-,24+,25+,26+,27-/m1/s1
• Standard InChIKey: LWQQLNNNIPYSNX-CIJZWTHJSA-N
• Isomeric SMILES: C[C@H](/C=C/[C@@H](C1CC1)O)[C@H]2CC[C@@H]\3[C@@]2(CCC/C3=C\C=C/4\C[C@H](C[C@@H](C4=C)O)O)C
• SMILES: CC(C=CC(C1CC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
• Canonical SMILES: CC(C=CC(C1CC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
• Description: (24R)-Calcipotriene is a synthetic analogs of vitamin D that was studied for its potential antitumor effects. Studies has shown the combined treatment with vitamin D analog (24R)-Calcipotriene was more effective than the treatment with cytostatics applied alone. (24R)-Calcipotriene is also the 24-R epimer of Calcipotriene
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (E)-5-((E)-2-(1-((E)yl)-7a-methylhexahydro-1H-inden-4(2H)-ylidene)ethylidene)-4-methyldiol; 24R-Calcipotriol; 24-Epi-Calcipotriol. - See more at: http://www.clearsynth.com/en/CSO31161.html#sthash.dUpnLu8x.dpuf
• PubChem Compound: 9547353
• Last Modified: Nov 11 2021